Cas no 42318-46-7 (1H-Pyrazolo[1,5-a]benzimidazole(9CI))

• Product Name: 1H-Pyrazolo[1,5-a]benzimidazole(9CI)
• CAS No: 42318-46-7
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 325069
• PubChem ID: 11051910
• Update Time: 2025-04-19

1H-Pyrazolo[1,5-a]benzimidazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[1,5-a]benzimidazole(9CI)
• 247-99-4
• 4H-Benzo[4,5]imidazo[1,2-b]pyrazole
• SCHEMBL2274845
• AKOS006372709
• 42318-46-7
• SCHEMBL2274843
• 1h-pyrazolo[1,5-a]benzimidazole
• 4H-Pyrazolo[1,5-a]benzimidazole(8CI,9CI)
• pyrazolo[1,5-a]benzimidazole

• Inchi： 1S/C9H7N3/c1-2-4-8-7(3-1)11-9-5-6-10-12(8)9/h1-6,10H
• InChI Key： SCAVIRZESCFSPE-UHFFFAOYSA-N
• SMILES： N12C(C=CN1)=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 157.06400
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.09000
• LogP: 1.81560